1-(2-Chlorophenyl)-3-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)urea

• IUPAC Name: 1-(2-chlorophenyl)-3-[[1-(thiophen-3-ylmethyl)piperidin-4-yl]methyl]urea
• InChI: InChI=1S/C18H22ClN3OS/c19-16-3-1-2-4-17(16)21-18(23)20-11-14-5-8-22(9-6-14)12-15-7-10-24-13-15/h1-4,7,10,13-14H,5-6,8-9,11-12H2,(H2,20,21,23)
• InChI Key: FRETWLPHNISOOG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)NC2=CC=CC=C2Cl)CC3=CSC=C3
• Molecular Formula: C18H22ClN3OS
• Molecular Weight: 363.9 g/mol

Description

1-(2-Chlorophenyl)-3-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)urea is a chemical compound that is widely used in scientific research for its potential therapeutic applications. It is a member of the class of compounds known as ureas, which have been found to exhibit a range of biological activities.

Scientific Research Applications

Enzyme Inhibition

Urea derivatives, including those with similar structures to the compound , have been explored for their potential as enzyme inhibitors. For instance, 1-[(2-aminoethoxy)alkyl]-3-ar(o)yl(thio)ureas have been synthesized and assessed for antiacetylcholinesterase activity, optimizing the spacer length linking pharmacophoric moieties for high inhibitory activities, suggesting potential applications in treating diseases related to acetylcholinesterase malfunction, such as Alzheimer's disease (Vidaluc et al., 1995).

Anticancer Activity

1-Aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives have been designed, synthesized, and evaluated for their antiproliferative activity against various cancer cell lines, with some compounds demonstrating significant effects. This suggests that certain urea derivatives could be potential anticancer agents, highlighting a promising area of research for similar compounds (Feng et al., 2020).

Corrosion Inhibition

Research into urea derivatives has also extended into their application as corrosion inhibitors. Compounds such as 1-((4-chlorophenyl)(2-hydroxynaphtalen-1-yl)(phenyl)methyl)urea have shown effective inhibition of mild steel corrosion in acid solutions, acting as mixed-type inhibitors. This suggests a potential application for similar compounds in protecting metals from corrosion, which is vital for industrial applications (Bahrami & Hosseini, 2012).

Optical and Electronic Properties

The compound 3-(4-chlorophenyl)-1-(pyridin-3-yl) prop-2-en-1-one, a chalcone derivative with structural similarities, has been studied for its electro-optic properties, including its potential applications in nonlinear optics and optoelectronic device fabrications. Such studies highlight the broader applicability of related compounds in materials science, particularly in developing new materials with desirable optical and electronic properties (Shkir et al., 2018).